Cas no 2870681-16-4 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylthiophene-2-carboxylic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylthiophene-2-carboxylic acid
• CAS No: 2870681-16-4
• MF: C₂₁H₁₇NO₄S
• MW: 379.42898440361
• CID: 5612270
• Update Time: 2025-10-28

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]-3-methyl-2-thiophenecarboxylic acid
• 2-Thiophenecarboxylic acid, 4-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-methyl-
• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylthiophene-2-carboxylic acid

• Inchi： 1S/C21H17NO4S/c1-12-18(11-27-19(12)20(23)24)22-21(25)26-10-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,11,17H,10H2,1H3,(H,22,25)(H,23,24)
• InChI Key： WIVNGWWKBLFXOD-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=C1)C1C(=CC=CC=1)C2COC(=O)NC1=CSC(C(O)=O)=C1C

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylthiophene-2-carboxylic acid

Comprehensive Overview of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylthiophene-2-carboxylic acid (CAS No. 2870681-16-4)

In the realm of organic chemistry and pharmaceutical research, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylthiophene-2-carboxylic acid (CAS No. 2870681-16-4) has emerged as a compound of significant interest. This Fmoc-protected thiophene derivative is widely utilized in peptide synthesis, drug discovery, and material science due to its unique structural properties and reactivity. The compound's Fmoc group serves as a protective moiety for amines, enabling controlled deprotection under mild conditions, which is crucial for modern solid-phase peptide synthesis (SPPS) methodologies.

The molecular structure of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylthiophene-2-carboxylic acid combines a thiophene ring with an Fmoc-amine and a carboxylic acid functional group, making it a versatile building block for designing bioactive molecules. Researchers are particularly interested in its potential applications in targeted drug delivery and bioconjugation, as the thiophene scaffold is known for its electron-rich properties and ability to interact with biological systems. Recent studies have explored its role in developing fluorescent probes and small-molecule inhibitors for therapeutic purposes.

One of the most searched questions regarding this compound is: "How does the Fmoc group enhance peptide synthesis efficiency?" The answer lies in the orthogonal protection strategy offered by the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group. Unlike older protecting groups, Fmoc can be removed under basic conditions (e.g., piperidine) without affecting other sensitive functional groups, making it ideal for automated peptide synthesizers. This aligns with the growing demand for high-throughput screening in pharmaceutical development.

From an industrial perspective, CAS No. 2870681-16-4 is gaining traction in the green chemistry movement. Its synthesis often involves atom-economical reactions, reducing waste generation—a key concern for environmentally conscious manufacturers. Additionally, the compound's stability under ambient conditions makes it suitable for long-term storage, addressing another frequent query: "What are the storage requirements for Fmoc-amino acid derivatives?"

In material science, the thiophene-carboxylic acid moiety of this compound enables π-stacking interactions, which are valuable for creating conductive polymers and organic semiconductors. This has sparked interest in renewable energy applications, particularly in organic photovoltaics (OPVs) and flexible electronics—areas that dominate current sustainability discussions. The methyl substitution at the 3-position further modulates electronic properties, allowing fine-tuning of material characteristics.

Quality control of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylthiophene-2-carboxylic acid typically involves HPLC purity analysis and mass spectrometry verification, ensuring compliance with rigorous pharmaceutical standards. Analytical data sheets often highlight its >95% purity, a critical parameter for researchers investigating structure-activity relationships (SAR) in drug design. The compound's MSDS emphasizes standard laboratory safety protocols, reflecting the industry's focus on responsible chemical handling.

Emerging trends show increased use of this compound in combinatorial chemistry libraries, where its structural diversity contributes to screening against novel biological targets. With the rise of AI-assisted molecular design, computational studies predict favorable ADME (Absorption, Distribution, Metabolism, Excretion) properties for derivatives of this scaffold, answering another hot search topic: "Can thiophene derivatives improve drug bioavailability?"

The global market for Fmoc-protected amino acids like this compound is projected to grow, driven by expanding biologics development and personalized medicine initiatives. Suppliers frequently list it alongside other non-natural amino acid derivatives, catering to the demand for peptide therapeutics and diagnostic agents. Proper documentation includes COA (Certificate of Analysis) details, ensuring transparency in research applications.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylthiophene-2-carboxylic acid (CAS No. 2870681-16-4) represents a multifaceted tool for scientific innovation. Its applications span from peptide chemistry to advanced materials, addressing contemporary challenges in healthcare and technology. As research continues, this compound will likely play a pivotal role in developing next-generation therapeutic agents and smart materials, making it a staple in modern chemical inventories.